Cas no 55701-03-6 (1R-trans-Permethrinic Acid)

1R-trans-Permethrinic Acid is a stereospecific isomer of permethrinic acid, notable for its high purity and well-defined chiral configuration. This compound is primarily utilized in the synthesis of advanced pyrethroid insecticides, where its precise stereochemistry enhances bioactivity and target specificity. Its trans-configuration contributes to improved stability and reduced photodegradation compared to cis-isomers, making it advantageous for formulations requiring prolonged efficacy. Additionally, 1R-trans-Permethrinic Acid serves as a key intermediate in pharmaceutical and agrochemical research, enabling the development of more selective and environmentally sustainable pest control agents. Its consistent quality and reliable performance make it a preferred choice for industrial and academic applications.
1R-trans-Permethrinic Acid structure
1R-trans-Permethrinic Acid structure
Product Name:1R-trans-Permethrinic Acid
CAS No:55701-03-6
MF:C8H10Cl2O2
MW:209.069800853729
CID:56811
Update Time:2025-08-05

1R-trans-Permethrinic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2,2-Dichloroethyenyl)-2,2-Dimethylcyclopropanecarboxylic Acid
    • 3-(2,2-Dichloroethyenyl)-2,2-Dimethylcyclo Propanecarboxlic Acid
    • 3-(2,2-Dichloroethenyl)-2,2-Dimethylcyclo Propancarboxlix Acid
    • 1R-trans-Permethrinic Acid
    • 3-(2,2-Dichloroethenyl)-2,2-dimethylcyclopropanecarboxylic acid
    • 3-(2,2-Dichlorovinyl)-2,2-dimethyl-cyclopropanecarboxylic acid
    • Cyclopropanecarboxylicacid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (1R-trans)-
    • (1R)-(+)-trans-Permethrinicacid
    • 1R-trans-Permethric acid
    • MDL: MFCD00137937
    • Inchi: 1S/C8H10Cl2O2/c1-8(2)4(3-5(9)10)6(8)7(11)12/h3-4,6H,1-2H3,(H,11,12)
    • InChI Key: LLMLSUSAKZVFOA-UHFFFAOYSA-N
    • SMILES: Cl/C(=C/C1C(C(=O)O)C1(C)C)/Cl

Computed Properties

  • Exact Mass: 208.00600
  • Monoisotopic Mass: 208.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 1.433
  • Boiling Point: 290.6 ºC at 760 mmHg
  • Flash Point: 129.6 ºC
  • Refractive Index: 1.6
  • PSA: 37.30000
  • LogP: 2.66220

1R-trans-Permethrinic Acid Security Information

  • HazardClass:IRRITANT

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1R-trans-Permethrinic Acid Suppliers

Zibo Yurui Biotechnology
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(CAS:55701-03-6)3-(2,2-Dichloroethenyl)-2,2-dimethylcyclopropanecarboxylic acid
Order Number:LE234
Stock Status:in Stock
Quantity:10G;1KG
Purity:99%
Pricing Information Last Updated:Monday, 1 June 2026 10:43
Price ($):inquiry
Email:zhang@yuruibiotech.com

Additional information on 1R-trans-Permethrinic Acid

1R-trans-Permethrinic Acid (CAS No. 55701-03-6): An Overview of Its Properties, Applications, and Recent Research

1R-trans-Permethrinic Acid (CAS No. 55701-03-6) is a significant compound in the field of chemical and biological research, particularly in the development of pesticides and insecticides. This article provides a comprehensive overview of its properties, applications, and recent advancements in research.

Chemical Structure and Properties: 1R-trans-Permethrinic Acid is a chiral compound with the molecular formula C21H28O3. It is a derivative of permethrin, a widely used synthetic pyrethroid insecticide. The compound exhibits a high degree of stereoselectivity, which is crucial for its biological activity. The presence of the 1R-trans configuration confers specific properties that make it particularly effective in various applications.

Synthesis and Production: The synthesis of 1R-trans-Permethrinic Acid involves several steps, including the chiral resolution of racemic mixtures and the selective oxidation of permethrin. Recent advancements in asymmetric synthesis have significantly improved the efficiency and yield of this process. Techniques such as enzymatic resolution and chiral catalysts have been explored to achieve high enantiomeric purity, which is essential for optimizing the compound's biological activity.

Biological Activity and Mechanism of Action: 1R-trans-Permethrinic Acid is known for its potent insecticidal properties. It acts by disrupting the sodium channels in the nervous systems of insects, leading to paralysis and death. This mechanism is similar to that of other pyrethroid insecticides but with enhanced selectivity due to its specific stereochemistry. Studies have shown that 1R-trans-Permethrinic Acid has low toxicity to mammals and birds, making it a safer alternative to many traditional insecticides.

Environmental Impact and Safety: The environmental impact of 1R-trans-Permethrinic Acid has been a subject of extensive research. While it is effective against a wide range of pests, it has a relatively low persistence in the environment compared to some other insecticides. This characteristic reduces the risk of long-term ecological damage. Additionally, studies have demonstrated that it degrades rapidly in soil and water, minimizing its potential for bioaccumulation.

Applications in Agriculture and Public Health: 1R-trans-Permethrinic Acid finds extensive use in agriculture for controlling various crop pests. It is also employed in public health programs to combat vector-borne diseases such as malaria and dengue fever. Its low mammalian toxicity and high efficacy make it an ideal choice for these applications. Recent research has focused on developing formulations that enhance its stability and effectiveness under different environmental conditions.

Recent Research Developments: Advances in computational chemistry and molecular modeling have provided new insights into the structure-activity relationships (SAR) of 1R-trans-Permethrinic Acid. These studies have helped identify key structural features that contribute to its insecticidal activity and have guided the design of more potent derivatives. Additionally, efforts are underway to develop resistance management strategies to prolong the effectiveness of this compound against evolving pest populations.

Safety Considerations and Regulatory Status: The safety profile of 1R-trans-Permethrinic Acid has been extensively evaluated by regulatory agencies worldwide. It is generally recognized as safe when used according to recommended guidelines. However, proper handling and storage practices are essential to minimize any potential risks. Regulatory bodies continue to monitor its use and update guidelines based on new scientific findings.

FUTURE DIRECTIONS AND CONCLUSIONS:

The future of 1R-trans-Permethrinic Acid looks promising with ongoing research aimed at enhancing its efficacy, reducing environmental impact, and addressing resistance issues. Collaborative efforts between chemists, biologists, and environmental scientists will be crucial in achieving these goals. As new technologies emerge, we can expect further innovations that will expand the applications and improve the sustainability of this important compound.

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